3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C13H12BrNO2/c14-10-3-1-9(2-4-10)12-7-5-11(15-12)6-8-13(16)17/h1-5,7,15H,6,8H2,(H,16,17)
• InChI Key: PIGZRETXHMCQPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(N2)CCC(=O)O)Br
• Molecular Formula: C13H12BrNO2
• Molecular Weight: 294.14 g/mol

Description

3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid, also known as BRPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrrole-based molecules and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid is not fully understood. However, it has been reported to interact with various molecular targets, including the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of inflammation and cancer cell growth. 3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. 3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid has also been found to decrease the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). In addition, it has been reported to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid has several advantages for lab experiments, including its high purity and good yields of synthesis. It also exhibits potent anticancer, anti-inflammatory, and antioxidant activities, making it a promising candidate for further investigation. However, there are also limitations to using 3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid in lab experiments. For example, its mechanism of action is not fully understood, and its potential side effects and toxicity need to be further evaluated.

Future Directions

There are several future directions for the investigation of 3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid. One potential direction is to further elucidate its mechanism of action and molecular targets. Another direction is to investigate its potential therapeutic applications in various diseases, such as cancer, inflammation, and oxidative stress-related disorders. In addition, the development of novel derivatives of 3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid with improved potency and selectivity could also be explored. Overall, 3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid has shown promising potential for further investigation in the field of scientific research.

Synthesis Methods

3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid can be synthesized through various methods, including the reaction of 4-bromobenzaldehyde with 2-pyrrolecarboxaldehyde in the presence of a base, followed by the reaction with 3-bromopropionic acid. Another method involves the reaction of 4-bromoaniline with 2-pyrrolecarboxylic acid in the presence of a base, followed by the reaction with 3-bromopropionic acid. These methods have been reported to yield high purity and good yields of 3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid.

Scientific Research Applications

3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid has been investigated for its potential therapeutic applications in various scientific research studies. It has been reported to exhibit anticancer, anti-inflammatory, and antioxidant activities. 3-[5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, it has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines and oxidative stress by scavenging free radicals.